3-O-α-D-Glucopyranosyl-D-fructose
3-O-α-D-Glucopyranosyl-D-fructose
Turanose belongs to the class of organic compounds known as fatty acyl glycosides of mono- and disaccharides. Fatty acyl glycosides of mono- and disaccharides are compounds composed of a mono- or disaccharide moiety linked to one hydroxyl group of a fatty alcohol or of a phosphorylated alcohol (phosphoprenols), a hydroxy fatty acid or to one carboxyl group of a fatty acid (ester linkage) or to an amino alcohol. Turanose exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Turanose has been detected in multiple biofluids, such as blood and urine. Within the cell, turanose is primarily located in the cytoplasm.
Turanose is a glycosylfructose isolated from Daphnia magna. It has a role as a Daphnia magna metabolite.
Turanose is a glycosylfructose isolated from Daphnia magna. It has a role as a Daphnia magna metabolite.
Brand Name:
Vulcanchem
CAS No.:
547-25-1
VCID:
VC0014404
InChI:
InChI=1S/C12H22O11/c13-1-5-7(17)8(18)9(19)11(22-5)23-10-6(16)4(15)2-21-12(10,20)3-14/h4-11,13-20H,1-3H2/t4-,5-,6-,7-,8+,9-,10+,11-,12+/m1/s1
SMILES:
C1C(C(C(C(O1)(CO)O)OC2C(C(C(C(O2)CO)O)O)O)O)O
Molecular Formula:
C₁₂H₂₂O₁
Molecular Weight:
342.3 g/mol
3-O-α-D-Glucopyranosyl-D-fructose
CAS No.: 547-25-1
Reference Standards
VCID: VC0014404
Molecular Formula: C₁₂H₂₂O₁
Molecular Weight: 342.3 g/mol
CAS No. | 547-25-1 |
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Product Name | 3-O-α-D-Glucopyranosyl-D-fructose |
Molecular Formula | C₁₂H₂₂O₁ |
Molecular Weight | 342.3 g/mol |
IUPAC Name | (2S,3S,4R,5R)-2-(hydroxymethyl)-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2,4,5-triol |
Standard InChI | InChI=1S/C12H22O11/c13-1-5-7(17)8(18)9(19)11(22-5)23-10-6(16)4(15)2-21-12(10,20)3-14/h4-11,13-20H,1-3H2/t4-,5-,6-,7-,8+,9-,10+,11-,12+/m1/s1 |
Standard InChIKey | SEWFWJUQVJHATO-UGDNZRGBSA-N |
Isomeric SMILES | C1[C@H]([C@H]([C@@H]([C@@](O1)(CO)O)O[C@@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)O)O |
SMILES | C1C(C(C(C(O1)(CO)O)OC2C(C(C(C(O2)CO)O)O)O)O)O |
Canonical SMILES | C1C(C(C(C(O1)(CO)O)OC2C(C(C(C(O2)CO)O)O)O)O)O |
Melting Point | 168°C |
Physical Description | Solid |
Description | Turanose belongs to the class of organic compounds known as fatty acyl glycosides of mono- and disaccharides. Fatty acyl glycosides of mono- and disaccharides are compounds composed of a mono- or disaccharide moiety linked to one hydroxyl group of a fatty alcohol or of a phosphorylated alcohol (phosphoprenols), a hydroxy fatty acid or to one carboxyl group of a fatty acid (ester linkage) or to an amino alcohol. Turanose exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Turanose has been detected in multiple biofluids, such as blood and urine. Within the cell, turanose is primarily located in the cytoplasm. Turanose is a glycosylfructose isolated from Daphnia magna. It has a role as a Daphnia magna metabolite. |
Solubility | 1000 mg/mL at 25 °C |
Synonyms | 3-O-alpha-D-glucopyranosyl-D-fructose turanose turanose, d- |
PubChem Compound | 10236867 |
Last Modified | Nov 11 2021 |
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